Cas no 433926-46-6 (3-Chloro-5-(trifluoromethoxy)benzoic acid)
433926-46-6 structure
Product Name:3-Chloro-5-(trifluoromethoxy)benzoic acid
CAS No:433926-46-6
MF:C8H4ClF3O3
MW:240.563772201538
MDL:MFCD06660306
CID:928944
Update Time:2025-04-19
3-Chloro-5-(trifluoromethoxy)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-5-(trifluoromethoxy)benzoic acid
- Benzoic acid, 3-chloro-5-(trifluoromethoxy)-
-
- MDL： MFCD06660306
- Inchi： 1S/C8H4ClF3O3/c9-5-1-4(7(13)14)2-6(3-5)15-8(10,11)12/h1-3H,(H,13,14)
- InChI Key： KVXQRRFQLRUCKN-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=O)O)C=C(C=1)OC(F)(F)F
Computed Properties
- Exact Mass: 239.98000
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
Experimental Properties
- Melting Point: 64-68℃
- PSA: 46.53000
- LogP: 2.93680
3-Chloro-5-(trifluoromethoxy)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013026734-1g |
3-Chloro-5-(trifluoromethoxy)benzoic acid |
433926-46-6 | 97% | 1g |
$1534.70 | 2023-09-01 | |
| Chemenu | CM153125-10g |
3-Chloro-5-(trifluoromethoxy)benzoic acid |
433926-46-6 | 95% | 10g |
$344 | 2021-06-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BX394-5g |
3-Chloro-5-(trifluoromethoxy)benzoic acid |
433926-46-6 | 97% | 5g |
1420.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BX394-200mg |
3-Chloro-5-(trifluoromethoxy)benzoic acid |
433926-46-6 | 97% | 200mg |
133.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BX394-1g |
3-Chloro-5-(trifluoromethoxy)benzoic acid |
433926-46-6 | 97% | 1g |
405.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BX394-50mg |
3-Chloro-5-(trifluoromethoxy)benzoic acid |
433926-46-6 | 97% | 50mg |
55.0CNY | 2021-07-14 | |
| Apollo Scientific | PC2933-1g |
3-Chloro-5-(trifluoromethoxy)benzoic acid |
433926-46-6 | 98% | 1g |
£19.00 | 2025-02-21 | |
| Apollo Scientific | PC2933-5g |
3-Chloro-5-(trifluoromethoxy)benzoic acid |
433926-46-6 | 98% | 5g |
£88.00 | 2025-02-21 | |
| Apollo Scientific | PC2933-10g |
3-Chloro-5-(trifluoromethoxy)benzoic acid |
433926-46-6 | 98% | 10g |
￡215.00 | 2023-04-20 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H26279-1g |
3-Chloro-5-(trifluoromethoxy)benzoic acid, 97% |
433926-46-6 | 97% | 1g |
￥3023.00 | 2023-02-25 |
3-Chloro-5-(trifluoromethoxy)benzoic acid Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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